molecular formula C17H19BrFNO2 B276017 N-(3-bromo-4,5-dimethoxybenzyl)-2-(4-fluorophenyl)ethanamine

N-(3-bromo-4,5-dimethoxybenzyl)-2-(4-fluorophenyl)ethanamine

Cat. No. B276017
M. Wt: 368.2 g/mol
InChI Key: WWOLEXTUEVHOCV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(3-bromo-4,5-dimethoxybenzyl)-2-(4-fluorophenyl)ethanamine, also known as 2C-B-FLY, is a synthetic psychedelic substance that belongs to the phenethylamine class of compounds. It was first synthesized by Aaron P. Monte in 1996 and has gained popularity among the research community due to its unique chemical structure and potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of N-(3-bromo-4,5-dimethoxybenzyl)-2-(4-fluorophenyl)ethanamine is not fully understood, but it is believed to act on the serotonin receptors in the brain, particularly the 5-HT2A receptor. It is thought to produce its psychedelic effects by increasing the release of serotonin and dopamine in the brain, leading to altered perception, mood, and cognition.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-(3-bromo-4,5-dimethoxybenzyl)-2-(4-fluorophenyl)ethanamine are similar to other psychedelics such as LSD and psilocybin. It produces altered perception, mood, and cognition, as well as changes in sensory perception and time perception. It may also cause changes in heart rate, blood pressure, and body temperature.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-bromo-4,5-dimethoxybenzyl)-2-(4-fluorophenyl)ethanamine in lab experiments is its unique chemical structure, which allows for the study of its specific effects on the brain and behavior. However, one limitation is the lack of research on its long-term effects and potential risks.

Future Directions

There are several future directions for research on N-(3-bromo-4,5-dimethoxybenzyl)-2-(4-fluorophenyl)ethanamine. One direction is to further investigate its potential therapeutic applications in the treatment of mental health disorders. Another direction is to study its effects on brain function and behavior in more detail, particularly its interaction with the serotonin receptors. Additionally, more research is needed to understand the long-term effects and potential risks of using this compound.

Synthesis Methods

The synthesis of N-(3-bromo-4,5-dimethoxybenzyl)-2-(4-fluorophenyl)ethanamine involves the reaction of 4-fluoroamphetamine with 3-bromo-4,5-dimethoxybenzyl chloride in the presence of a base such as sodium hydroxide. The resulting product is then purified using various techniques such as recrystallization, column chromatography, and HPLC. The final product is a white crystalline powder with a melting point of 223-224°C.

Scientific Research Applications

N-(3-bromo-4,5-dimethoxybenzyl)-2-(4-fluorophenyl)ethanamine has been studied for its potential therapeutic applications in the treatment of various mental health disorders such as depression, anxiety, and PTSD. It has also been studied for its potential use as a tool in neuroscience research to understand the mechanisms of action of psychedelics and their effects on the brain.

properties

Molecular Formula

C17H19BrFNO2

Molecular Weight

368.2 g/mol

IUPAC Name

N-[(3-bromo-4,5-dimethoxyphenyl)methyl]-2-(4-fluorophenyl)ethanamine

InChI

InChI=1S/C17H19BrFNO2/c1-21-16-10-13(9-15(18)17(16)22-2)11-20-8-7-12-3-5-14(19)6-4-12/h3-6,9-10,20H,7-8,11H2,1-2H3

InChI Key

WWOLEXTUEVHOCV-UHFFFAOYSA-N

SMILES

COC1=C(C(=CC(=C1)CNCCC2=CC=C(C=C2)F)Br)OC

Canonical SMILES

COC1=C(C(=CC(=C1)CNCCC2=CC=C(C=C2)F)Br)OC

Origin of Product

United States

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